Cas no 1705437-27-9 (4-(2-methoxybenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane)

• Product Name: 4-(2-methoxybenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane
• CAS No: 1705437-27-9
• MF: C₁₉H₂₃NO₃S₂
• MW: 377.520822763443
• CID: 5367101
• Update Time: 2025-10-18

4-(2-methoxybenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)sulfonyl-7-(2-methylphenyl)-1,4-thiazepane
• 4-(2-methoxybenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane

• Inchi： 1S/C19H23NO3S2/c1-15-7-3-4-8-16(15)18-11-12-20(13-14-24-18)25(21,22)19-10-6-5-9-17(19)23-2/h3-10,18H,11-14H2,1-2H3
• InChI Key： WMDSHGUCZCHVOE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2C)CCN(S(C2=CC=CC=C2OC)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2-methoxybenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane

4-(2-Methoxybenzenesulfonyl)-7-(2-Methylphenyl)-1,4-Thiazepane: A Comprehensive Overview

4-(2-Methoxybenzenesulfonyl)-7-(2-Methylphenyl)-1,4-Thiazepane, also known by its CAS number CAS No. 1705437-27-9, is a complex organic compound with a unique structure and diverse applications in the field of chemistry and pharmacology. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. The molecule's structure is characterized by a thiazepane ring system substituted with a sulfonyl group at the 4-position and a methyl-substituted phenyl group at the 7-position.

The sulfonyl group, specifically the 2-methoxybenzenesulfonyl moiety, plays a significant role in the compound's chemical reactivity and biological activity. This group is known for its electron-withdrawing properties, which can influence the compound's interactions with other molecules. The presence of the methoxy group (-OCH3) on the benzene ring further enhances the compound's solubility and stability under various conditions.

Recent studies have highlighted the potential of this compound in drug design and development. Its unique structure makes it an interesting candidate for exploring new therapeutic agents, particularly in the areas of anti-inflammatory and antitumor research. Researchers have been investigating its ability to modulate key cellular pathways and enzymes, which could lead to novel treatments for various diseases.

The synthesis of 4-(2-Methoxybenzenesulfonyl)-7-(2-Methylphenyl)-1,4-Thiazepane involves a series of multi-step reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. The use of advanced synthetic techniques has significantly improved the efficiency of this process in recent years.

In terms of pharmacokinetics, this compound exhibits moderate bioavailability when administered orally, making it suitable for systemic delivery in preclinical studies. Its absorption rate is influenced by its lipophilicity, which is determined by the presence of aromatic substituents on the thiazepane ring. The compound's distribution profile suggests that it has a strong affinity for certain tissues, particularly those involved in immune responses.

One of the most promising applications of this compound is its potential as an immunomodulatory agent. Preclinical data indicate that it can suppress pro-inflammatory cytokines such as TNF-α and IL-6, which are key players in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD). These findings have sparked interest among researchers in exploring its therapeutic potential in these conditions.

In addition to its immunomodulatory effects, this compound has shown cytotoxic activity against several cancer cell lines. Studies have demonstrated that it can induce apoptosis in malignant cells by targeting specific signaling pathways involved in cell survival and proliferation. This dual functionality makes it a versatile candidate for developing multi-targeted therapies against complex diseases.

The structural versatility of 4-(2-Methoxybenzenesulfonyl)-7-(2-Methylphenyl)-1,4-Thiazepane also makes it an attractive scaffold for further chemical modifications. By altering substituents on the thiazepane ring or modifying the sulfonyl group, researchers can potentially enhance its pharmacokinetic properties or expand its therapeutic applications.

In conclusion, CAS No. 1705437-27-9 represents a significant advancement in organic chemistry with promising implications for drug discovery and development. Its unique structure, combined with recent research findings, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.